1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol

• IUPAC Name: 1-[2-methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol
• InChI: InChI=1S/C22H37N3O3/c1-24-11-7-18(8-12-24)14-23-15-19-5-6-21(22(13-19)27-2)28-17-20(26)16-25-9-3-4-10-25/h5-6,13,18,20,23,26H,3-4,7-12,14-17H2,1-2H3
• InChI Key: NFBAGSSCGPWKPU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNCC2=CC(=C(C=C2)OCC(CN3CCCC3)O)OC
• Molecular Formula: C22H37N3O3
• Molecular Weight: 391.5 g/mol

Description

1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol is a complex organic compound with a diverse range of applications in scientific research. This compound is characterized by its intricate molecular structure, which includes a methoxy group, a piperidine ring, and a pyrrolidine ring. Its unique structure allows it to participate in various chemical reactions and makes it a valuable compound in multiple fields of study.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol typically involves multiple steps. One common method includes the following steps:

Formation of the Methoxyphenyl Intermediate: The initial step involves the reaction of a methoxyphenyl compound with formaldehyde and a secondary amine to form a methoxyphenylamine intermediate.

Piperidine Ring Formation: The intermediate is then reacted with a piperidine derivative under controlled conditions to form the piperidine ring.

Pyrrolidine Ring Formation: The final step involves the reaction of the piperidine intermediate with a pyrrolidine derivative to form the complete compound.

Industrial Production Methods

Industrial production of this compound often involves the use of automated synthesis equipment to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to optimize the production process. Catalysts and solvents are also used to facilitate the reactions and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with proteins and enzymes.

Medicine: Investigated for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, enzyme inhibition, or receptor modulation.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-5-((phenylamino)methyl)phenol
• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-4-[(E)-[(4-methoxyphenyl)imino]methyl]phenyl acetate

Uniqueness

1-[2-Methoxy-4-[[(1-methylpiperidin-4-yl)methylamino]methyl]phenoxy]-3-pyrrolidin-1-ylpropan-2-ol is unique due to its combination of a methoxy group, a piperidine ring, and a pyrrolidine ring. This unique structure allows it to participate in a wide range of chemical reactions and makes it a valuable compound for various applications in scientific research.